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For Researchers, Scientists, and Drug Development Professionals

Introduction

Rauvoyunine B is a picraline-type indole alkaloid isolated from the aerial parts of Rauvolfia
yunnanensis.[1] As a member of the complex and pharmacologically significant indole alkaloid
family, accurate and precise quantification of Rauvoyunine B is essential for phytochemical
analysis, quality control of herbal medicines, and pharmacokinetic studies in drug development.
This document provides detailed application notes and protocols for the analytical
guantification of Rauvoyunine B, leveraging established methodologies for similar indole
alkaloids.

While validated methods specifically for Rauvoyunine B are not widely published, the
protocols outlined below are based on robust analytical techniques, primarily Ultra-
Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-
MS/MS), which is a powerful and widely used method for the analysis of indole alkaloids.[2][3]

Analytical Standards

A certified reference standard of Rauvoyunine B is crucial for accurate quantification. The
chemical and physical properties of Rauvoyunine B are provided in the table below.
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Parameter Value Reference
Chemical Name Rauvoyunine B [1]

CAS Number 1414883-82-1 [11[4][5]
Molecular Formula C23H26N206 [1114]
Molecular Weight 426.46 g/mol [1]

Type of Compound Picraline-type Indole Alkaloid [1]

Aerial parts of Rauvolfia
Source _ [1]
yunnanensis

Appearance Powder [1]

B Chloroform, Dichloromethane,
Solubility [1]
Ethyl Acetate, DMSO, Acetone

Recommended Analytical Methodology: UPLC-
MS/MS

Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-
MS/MS) is the recommended technique for the quantification of Rauvoyunine B due to its high
sensitivity, selectivity, and speed. This method allows for the separation of Rauvoyunine B
from a complex matrix and its accurate quantification even at low concentrations.

Workflow for Rauvoyunine B Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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